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Compound of Interest

Compound Name: Methyl 4-pentenoate

Cat. No.: B153847

This guide provides a comprehensive overview of the boiling point and density of methyl 4-
pentenoate, complete with experimental protocols for their determination. The information is
intended for researchers, scientists, and professionals in the field of drug development.

Physical Properties of Methyl 4-pentenoate

Methyl 4-pentenoate, also known as methyl allylacetate, is a colorless liquid with a
characteristic green, fruity aroma.[1][2][3] It is an unsaturated methyl ester used in the
synthesis of 2,4-dienoates.[2][4]

Quantitative Data Summary

The boiling point and density of methyl 4-pentenoate are summarized in the table below.
These values have been compiled from various sources, and the ranges reflect minor
variations in experimental conditions and purity.
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Physical Property Value Conditions
Boiling Point 125-127 °C @ 760 mmHg[1][5]
126 °C Not specified

Density / Specific Gravity 0.882-0.890 g/mL Not specified[1]
0.921-0.923 g/mL @ 25 °C[5]

0.93

@ 20 °C (relative to water at
20 °C)

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the boiling

point and density of a liquid organic compound such as methyl 4-pentenoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] This can be determined by several methods, including distillation and the micro-

boiling point method.

1. Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable when only a small amount of the sample is available.

o Apparatus: Thiele tube, thermometer, capillary tube (one end sealed), rubber band or wire,

heating source (Bunsen burner or oil bath), and sample liquid.

e Procedure:

o Attach a small test tube containing 0.5 mL of methyl 4-pentenoate to a thermometer

using a rubber band. The bulb of the thermometer should be level with the liquid.

o Place a capillary tube, with the sealed end up, into the test tube.
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Place the entire assembly into the Thiele tube containing heating oil, ensuring the side arm
is also filled.

Gently heat the side arm of the Thiele tube.[7]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Continue gentle heating until a rapid and continuous stream of bubbles emerges from the
capillary tube.[7][8]

Stop heating and allow the apparatus to cool.

The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube.[7]

2. Simple Distillation Method

This method is used when a larger volume of the liquid is available (at least 5 mL).[6]

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

e Procedure:

o

Place 5-10 mL of methyl 4-pentenoate and a few boiling chips into the distillation flask.

Set up the distillation apparatus with the thermometer bulb positioned just below the side
arm leading to the condenser.

Begin heating the distillation flask.
The liquid will begin to boil and its vapor will travel into the condenser.

The boiling point is the stable temperature at which the vapor is condensing and dripping
into the receiving flask.[9] It is crucial to record the barometric pressure as the boiling point
varies with pressure.[6]
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Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is typically measured in
grams per milliliter (g/mL).

1. Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.[10]

e Apparatus: Pycnometer, analytical balance, and the sample liquid.

e Procedure:

[¢]

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance
(m_empty).

o Fill the pycnometer with methyl 4-pentenoate, ensuring no air bubbles are present. If the
pycnometer has a ground glass stopper with a capillary, the excess liquid will be expelled.

o Weigh the filled pycnometer (m_full).

o The mass of the liquid is the difference between the two weighings (m_liquid = m_full -
m_empty).

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer (p = m_liquid / V_pycnometer).[10]

2. Gravimetric Method using a Graduated Cylinder and Balance

This method is less precise but suitable for general laboratory use.

o Apparatus: Graduated cylinder, analytical or top-pan balance, and the sample liquid.
e Procedure:

o Place an empty, dry graduated cylinder on the balance and tare the balance to zero.[11]
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o Carefully add a specific volume of methyl 4-pentenoate to the graduated cylinder (e.g.,
10 mL). Record the exact volume.

o Record the mass of the liquid displayed on the balance.

o The density is calculated by dividing the mass of the liquid by the volume measured (p =
mass / volume).[12] For greater accuracy, this can be repeated with different volumes and
the results averaged.[11]

Logical Workflow Diagram

The following diagram illustrates the logical workflow for determining and presenting the
physical properties of methyl 4-pentenoate.
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Caption: Workflow for Characterizing Methyl 4-pentenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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